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Compound of Interest

Ytterbium(3+);triacetate;tetrahydra
Compound Name:
te

Cat. No.: B099939

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for Ytterbium
triacetate, intended for use by professionals in research and development. This document
consolidates data from various safety data sheets and toxicological literature to ensure safe
handling, storage, and emergency response.

Chemical and Physical Properties

Ytterbium triacetate is a white, crystalline powder that is soluble in water.[1][2] It is typically
available in its hydrated form.[1][2]

Property Data

Chemical Formula Yb(CHsCOO)s

Appearance White crystalline powder[3]

Solubility Soluble in water[1][2]

Stability Stable under normal conditions[3]
Incompatibilities Strong oxidizing agents, acids, and bases|[3][4]

Carbon monoxide, carbon dioxide, Ytterbium

Decomposition Products .
oxide[3][4]
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Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Ytterbium triacetate is often not classified as a dangerous substance.[4] However, some
safety data sheets indicate that it may cause skin, eye, and respiratory irritation.[1]

GHS Hazard Statements:

e H315: Causes skin irritation[1]

o H319: Causes serious eye irritation[1]

o H335: May cause respiratory irritation[1]

Toxicological Information

The toxicological properties of Ytterbium triacetate have not been fully investigated.[4]
However, general information on lanthanides suggests that they can interfere with calcium-
mediated biological processes.

Acute Toxicity

Specific oral, dermal, or inhalation LD50/LC50 data for Ytterbium triacetate in mammals is not
readily available in the reviewed literature.

Aquatic Toxicity
A study on the toxicity of Ytterbium (Yb3+) in rainbow trout (Oncorhynchus mykiss) provides the
following quantitative data:

Endpoint Value Species Exposure Duration

Rainbow trout
LC50 2.7 £ 0.66 mg/L (Oncorhynchus 96 hours
myKkiss)

Sublethal effects in the same study were observed at concentrations as low as 0.06 mg/L.
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Experimental Protocols

Detailed experimental protocols for toxicity studies on Ytterbium triacetate are not available in

the public domain. However, a general methodology for assessing acute oral toxicity can be
based on the OECD Test Guideline 423 (Acute Toxic Class Method).[5][6]

General Protocol for Acute Oral Toxicity (based on OECD 423):

Test Animals: Healthy, young adult rodents (typically rats or mice), nulliparous and non-
pregnant females are used.[3] Animals are fasted prior to dosing.[7]

Dose Administration: The test substance is administered in a single dose by oral gavage.[7]
The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg
body weight).[7]

Stepwise Procedure: The test is conducted in a stepwise manner with a small group of
animals (typically 3) per step.[6] The outcome of the first step (mortality or survival)
determines the dose for the next step.[6]

Observation Period: Animals are observed for up to 14 days for signs of toxicity and
mortality.[7] Observations are made frequently on the day of dosing and at least daily
thereafter.[8]

Data Collection: Body weight is recorded weekly.[7] At the end of the study, all animals are
subjected to a gross necropsy.[9]

Endpoint: The test allows for the classification of the substance into a GHS toxicity category
based on the observed mortality at different dose levels.[3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment should be worn when handling Ytterbium triacetate

to minimize exposure.
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Recommended PPE

NIOSH-approved
Particulate Respirator
(if dust is generated)

Researcher

Laboratory Coat

Safety Goggles
with Side Shields

Chemical Resistant Gloves
(e.g., Nitrile)

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE) for handling Ytterbium triacetate.

Emergency Response Workflow

In the event of accidental exposure to Ytterbium triacetate, the following workflow should be

followed.
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Accidental Exposure

A

(Skin, Eyes, Inhalation, Ingestion)

Skin Inhalation

Ingestion

4

Skin Contact:
- Remove contaminated clothing.
- Wash affected area with soap and water.

Inhalation:

Eye Contact:
- Move to fresh air.

- Immediately flush with water for 15 minutes.
- Remove contact lenses if present and easy to do.

- If breathing is difficult, give oxygen.

Ingestion:
- Do NOT induce vomiting.
- Rinse mouth with water.

Seek Medical Attention

Provide Safety Data Sheet
to Medical Personnel

Click to download full resolution via product page

Workflow for responding to accidental exposure to Ytterbium triacetate.

Handling and Storage

Handling:

+ Avoid contact with skin, eyes, and clothing.[3]
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e Avoid dust formation.[3]

e Ensure adequate ventilation.[3]

o Wear appropriate personal protective equipment.[3]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[3]14]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder, or
appropriate foam.[3][4]

o Specific Hazards: May emit toxic fumes under fire conditions, including carbon monoxide,
carbon dioxide, and ytterbium oxide.[3][4]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[3]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[3] Avoid dust formation.[3]

¢ Environmental Precautions: Do not let product enter drains.[4]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[3]
Avoid generating dust.[3]

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations.[4]

This guide is intended to provide a comprehensive overview of the health and safety aspects of
Ytterbium triacetate for a professional audience. It is crucial to always consult the specific
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Safety Data Sheet (SDS) for the product you are using and to follow all institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of
Ytterbium Triacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099939#health-and-safety-information-for-ytterbium-
triacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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